Cas no 877117-57-2 (N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide)

• Product Name: N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide
• CAS No: 877117-57-2
• MF: C₇H₁₅BrN₂
• MW: 207.111400842667
• CID: 2810581
• PubChem ID: 71405626
• Update Time: 2025-04-21

N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide Chemical and Physical Properties

Names and Identifiers

• DTXSID20826269
• N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide
• 877117-57-2

• Inchi： 1S/C7H15N2.BrH/c1-4-9(3,5-2)7-6-8;/h4-5,7H2,1-3H3;1H/q+1;/p-1
• InChI Key： TXOJQLVVNMBRSD-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(CC#N)(CC)CC

Computed Properties

• Exact Mass: 206.04186Da
• Monoisotopic Mass: 206.04186Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų